Cas no 2228800-94-8 (2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine)

• Product Name: 2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine
• CAS No: 2228800-94-8
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 6184687
• PubChem ID: 165850102
• Update Time: 2025-06-11

2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228800-94-8
• EN300-1669036
• 2,2-difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine
• 2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine

• Inchi： 1S/C9H10F2N2O2/c1-5-3-2-4-6(7(12)9(10)11)8(5)13(14)15/h2-4,7,9H,12H2,1H3
• InChI Key： NMYLBTRQJVXXII-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C)C=1[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine (CAS No. 2228800-94-8)

The compound 2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine (CAS No. 2228800-94-8) is a fluorinated aromatic amine derivative that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the presence of difluoro and nitrophenyl groups, make it a valuable intermediate for synthesizing advanced pharmaceuticals and functional materials. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel small-molecule inhibitors and bioactive compounds.

One of the key reasons for the growing interest in 2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine is its role in drug discovery. The compound's ability to modulate biological pathways has made it a candidate for targeting enzymes and receptors involved in various diseases. Recent studies have highlighted its potential in designing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with the current trend of addressing unmet medical needs. Additionally, its fluorine atoms enhance metabolic stability, a feature highly sought after in modern pharmaceutical development.

From a synthetic chemistry perspective, CAS No. 2228800-94-8 is notable for its versatility. It serves as a building block for constructing complex molecules, particularly in heterocyclic chemistry. The nitrophenyl moiety allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability has led to its use in high-throughput screening and combinatorial chemistry, where rapid iteration of molecular structures is essential for identifying lead compounds.

Environmental and sustainability considerations are also driving research into 2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine. With the increasing demand for green chemistry practices, scientists are exploring eco-friendly synthesis routes for this compound. Innovations such as catalytic fluorination and solvent-free reactions are being investigated to reduce waste and energy consumption. These efforts align with global initiatives to minimize the environmental footprint of chemical manufacturing.

In the realm of material science, CAS No. 2228800-94-8 has shown promise in the development of advanced polymers and electronic materials. The incorporation of fluorine atoms into polymeric matrices can enhance thermal stability and electrical properties, making it relevant for applications in flexible electronics and energy storage devices. As the demand for lightweight, high-performance materials grows, this compound is poised to play a pivotal role in next-generation technologies.

For researchers and manufacturers, understanding the physicochemical properties of 2,2-Difluoro-1-(3-methyl-2-nitrophenyl)ethan-1-amine is critical. Its solubility, stability, and reactivity under various conditions must be carefully characterized to ensure optimal performance in end-use applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to validate its purity and structural integrity.

Looking ahead, the future of CAS No. 2228800-94-8 appears bright, with ongoing research uncovering new possibilities. Whether in pharmaceuticals, materials, or sustainable chemistry, this compound exemplifies the intersection of innovation and practicality. As scientific advancements continue, its applications are expected to expand, solidifying its position as a cornerstone of modern chemical research.